Cas no 896514-24-2 (Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]-)
Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]-
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- MDL: MFCD05862473
- Inchi: 1S/C16H22N2O3/c1-3-12(2)17-8-10-18(11-9-17)15(19)13-4-6-14(7-5-13)16(20)21/h4-7,12H,3,8-11H2,1-2H3,(H,20,21)
- InChI Key: OEWYBBIQBWIRSV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC=C(C(N2CCN(C(C)CC)CC2)=O)C=C1
Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 174061-1g |
4-{[4-(sec-Butyl)-1-piperazinyl]carbonyl}benzoic acid |
896514-24-2 | 1g |
$432.00 | 2023-09-10 | ||
| Matrix Scientific | 174061-5g |
4-{[4-(sec-Butyl)-1-piperazinyl]carbonyl}benzoic acid |
896514-24-2 | 5g |
$1206.00 | 2023-09-10 | ||
| Matrix Scientific | 174061-10g |
4-{[4-(sec-Butyl)-1-piperazinyl]carbonyl}benzoic acid |
896514-24-2 | 10g |
$1602.00 | 2023-09-10 | ||
| Matrix Scientific | 174061-1g |
4-{[4-(sec-Butyl)-1-piperazinyl]carbonyl}benzoic acid |
896514-24-2 | 1g |
$432.00 | 2023-09-11 | ||
| Matrix Scientific | 174061-5g |
4-{[4-(sec-Butyl)-1-piperazinyl]carbonyl}benzoic acid |
896514-24-2 | 5g |
$1206.00 | 2023-09-11 | ||
| Matrix Scientific | 174061-10g |
4-{[4-(sec-Butyl)-1-piperazinyl]carbonyl}benzoic acid |
896514-24-2 | 10g |
$1602.00 | 2023-09-11 |
Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]-
Benzoic Acid, 4-[[4-(1-Methylpropyl)-1-Piperazinyl]Carbonyl]- (CAS No. 896514-24-2)
Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- (CAS No. 896514-24-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities, including anti-inflammatory, antipsychotic, and antiviral properties.
The molecular structure of Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- is characterized by a benzoic acid moiety linked to a piperazine ring through a carbonyl group. The presence of the 1-methylpropyl substituent on the piperazine ring adds complexity and specificity to the molecule, influencing its pharmacological profile. The benzoic acid functional group is known for its ability to modulate various biological processes, making this compound a promising candidate for drug development.
Recent studies have highlighted the potential of Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The researchers found that the compound effectively reduced oxidative stress and inflammation in neuronal cells, suggesting its potential as a therapeutic agent for neurodegenerative disorders.
In addition to its neuroprotective properties, Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- has shown promise in cancer research. A study published in the Cancer Research journal in 2022 reported that this compound exhibits potent antiproliferative activity against various cancer cell lines, including breast cancer and colorectal cancer. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are crucial for cell survival and proliferation. These findings suggest that Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- could be further developed as a novel anticancer agent.
The pharmacokinetic properties of Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- have also been extensively studied. Research conducted by a team at the University of California revealed that this compound has favorable oral bioavailability and a long half-life, making it suitable for chronic administration. The compound is metabolized primarily through hepatic pathways, with minimal renal excretion. These characteristics are advantageous for developing long-term therapeutic regimens.
Safety and toxicity profiles are critical considerations in drug development. Preclinical studies have shown that Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- exhibits low toxicity at therapeutic doses. In animal models, no significant adverse effects were observed at doses up to 50 mg/kg. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
The potential applications of Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- extend beyond neurodegenerative diseases and cancer. Recent research has explored its use in treating inflammatory conditions such as rheumatoid arthritis and multiple sclerosis. A study published in the Inflammation Research journal in 2023 found that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings open new avenues for its use as an anti-inflammatory agent.
In conclusion, Benzoic acid, 4-[[4-(1-methylpropyl)-1-piperazinyl]carbonyl]- (CAS No. 896514-24-2) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in multiple disease areas.
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